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Compound of Interest

Compound Name: 1,2-Diaminopropane

Cat. No.: B080664

Essential Safety and Handling Guide for 1,2-
Diaminopropane

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,2-Diaminopropane. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Hazard Identification and Properties

1,2-Diaminopropane is a corrosive and flammable liquid that poses significant health risks.[1]
[2] It can cause severe burns to the skin and eyes, is harmful if absorbed through the skin, and
may cause severe irritation to the respiratory and digestive tracts.[1] The vapor is heavier than
air and can form explosive mixtures with air.[1][3] It is also hygroscopic, meaning it readily
absorbs moisture from the air.[1][4]

Quantitative Data Summary

The physical and chemical properties of 1,2-Diaminopropane are summarized below.
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Property Value References
Molecular Formula CsHioN2 [1]
Molecular Weight 74.13 g/mol [1]

Clear, colorless liquid with an
Appearance o [1][5]
ammonia-like odor

Boiling Point 119-120 °C (246-248 °F) [1]
Melting Point -37 °C (-35 °F) [1][6]
Flash Point 33°C (91.4 °F) [1107]
Specific Gravity 0.870 g/cm3 at 25 °C [1]
Vapor Density 2.6 (Heavier than air) [1]
Autoignition Temp. 360 °C (680 °F) [1]
Explosive Limits Lower: 2.2% / Upper: 11.1% [1]
Solubility Soluble in water [1]

) o None established by ACGIH,
Occupational Exposure Limits [1][8]
NIOSH, or OSHA

Personal Protective Equipment (PPE)

Due to the hazardous nature of 1,2-Diaminopropane, strict adherence to PPE protocols is
mandatory.
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Exposure Route

Required PPE

Specifications & Best
Practices

Eye/Face Protection

Safety Goggles & Face Shield

Wear tightly fitting chemical
safety goggles compliant with
OSHA 29 CFR 1910.133 or
EN166.[1][2] An 8-inch
minimum face shield is
required to protect against

splashes.[4]

Skin Protection

Chemical-Resistant Gloves &
Lab Coat/Apron

Wear appropriate protective
gloves; consult the glove
manufacturer's specifications
for compatibility.[4] A
chemically resistant lab coat,
apron, or coveralls must be
worn to prevent skin contact.
[1][2] Contaminated shoes

must be destroyed.[1]

Respiratory Protection

Fume Hood or Respirator

All handling should occur in a
certified chemical fume hood.
[2] If ventilation is inadequate,
a respiratory protection
program that meets OSHA 29
CFR 1910.134 and ANSI
Z88.2 or European Standard
EN 149 must be followed.[1][2]
For emergencies like spills, a
self-contained breathing
apparatus (SCBA) is
necessary.[1][3]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 1,2-Diaminopropane. The following

workflow outlines the key steps for safe handling from preparation to completion.
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Preparation Phase

Verify Fume Hood & Safety Equipment
(Eyewash, Shower, Fire Extinguisher)

:

Gather All Necessary Materials

PPE Phase
Y

Don PPE:
Lab Coat -> Gloves -> Goggles -> Face Shield

Handling Phase

Ground & Bond Containers
Before Transfer

.

Perform Work Within Fume Hood

i

Keep Containers Tightly Closed

Post-Hancging Phase

Segregate & Label Waste

.

Doff PPE in Reverse Order

i

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 1,2-Diaminopropane.
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Procedural Steps:

Preparation: Before starting, ensure a certified chemical fume hood, eyewash station, and
safety shower are accessible and operational.[1] Keep away from all sources of ignition.[4]

PPE: Don all required PPE as specified in the table above. Gloves must be inspected for
integrity before use.[4]

Handling: Use spark-proof tools and explosion-proof equipment.[1] Ground and bond all
containers during material transfer to prevent static discharge.[1] Avoid creating mists or
vapors.

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[1] The
container must be kept tightly closed and protected from moisture as the chemical is
hygroscopic.[1][4]

Decontamination: After handling, remove PPE carefully to avoid self-contamination. Wash
hands and any potentially exposed skin thoroughly with soap and water.[4]

Emergency Procedures: Spill and Exposure

Immediate and correct response to a spill or exposure is critical to minimizing harm.

Spill Response Protocol

In the event of a spill, follow this emergency workflow.
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Spill Detected

:

Eliminate Ignition Sources
(Flames, Sparks, Heat)

Evacuate & Isolate Area
(min. 50 meters / 150 feet)

Don Full PPE
(including SCBA/Respirator)

Ventilate the Area

Contain Spill with Inert Material
(Sand, Earth, Vermiculite)

Collect Absorbed Material
(Use Non-Sparking Tools)

Place Waste in Sealed Container

Decontaminate Area & Equipment

Dispose of Waste via Licensed Service

Click to download full resolution via product page

Emergency Workflow for a 1,2-Diaminopropane Spill.
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First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with large amounts of

water for at least 30 minutes, occasionally lifting
Eye Contact ) ] )

the upper and lower eyelids.[1] Get immediate

medical attention.[1]

Immediately remove all contaminated clothing.
Skin Contact [1] Flush skin with plenty of water for at least 15

minutes.[1] Get immediate medical attention.[1]

Move the victim to fresh air immediately.[1] If

breathing is difficult, administer oxygen.[1] Do
Inhalation not use mouth-to-mouth resuscitation.[1] Seek

immediate medical attention.[1] Inhalation may

cause delayed lung edema.[1][3]

Do NOT induce vomiting.[1] If the victim is

conscious and alert, rinse their mouth and give
Ingestion 2-4 cupfuls of milk or water.[1] Never give

anything by mouth to an unconscious person.[1]

Get immediate medical attention.[1]

Disposal Plan

Proper disposal is mandatory to ensure environmental safety and regulatory compliance.
Procedural Steps for Disposal:

e Do Not Dispose Down the Drain: Under no circumstances should 1,2-Diaminopropane or its
containers be disposed of in the sewer system.[9]

» Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,
in a designated, properly labeled, and sealed container.[9] Do not mix with other waste

materials.[9]
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o Container Disposal: Empty containers retain product residue and are considered hazardous.
[1][9] They must be handled and disposed of in the same manner as the chemical itself.[9]

» Professional Disposal Service: Arrange for a licensed professional waste disposal company
to collect and manage the waste.[4][9] Disposal must adhere to all applicable federal, state,
and local environmental regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
o 2. fishersci.com [fishersci.com]

e 3.1CSC 0942 - PROPYLENEDIAMINE [chemicalsafety.ilo.org]

e 4. chemicalbook.com [chemicalbook.com]

e 5. Chinall,2-Diaminopropane|Cas 78-90-0|Factory|Manufacturers|Supplier-Hosea Chem
[hoseachem.com]

e 6. 1,2-diaminopropane [stenutz.eu]

e 7.1,2-Diaminopropane | 78-90-0 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 8. nj.gov [nj.gov]
e 9. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Diaminopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080664+#personal-protective-equipment-for-handling-
1-2-diaminopropane]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pim-resources.coleparmer.com/sds/95645.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_R_1_2_Diaminopropane_Sulfate_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_R_1_2_Diaminopropane_Sulfate_A_Comprehensive_Guide.pdf
https://www.chemicalbook.com/msds/1-2-diaminopropane.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_R_1_2_Diaminopropane_Sulfate_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_R_1_2_Diaminopropane_Sulfate_A_Comprehensive_Guide.pdf
https://www.benchchem.com/product/b080664?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/95645.pdf
https://www.fishersci.com/store/msds?partNumber=AC152400025&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0942&p_version=1&p_lang=en
https://www.chemicalbook.com/msds/1-2-diaminopropane.pdf
https://hoseachem.com/1-2-Diaminopropane.html
https://hoseachem.com/1-2-Diaminopropane.html
http://www.stenutz.eu/chem/solv6.php?name=1%2C2-diaminopropane
https://www.tcichemicals.com/OP/en/p/D0113
https://www.tcichemicals.com/OP/en/p/D0113
https://nj.gov/health/eoh/rtkweb/documents/fs/1611.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_R_1_2_Diaminopropane_Sulfate_A_Comprehensive_Guide.pdf
https://www.benchchem.com/product/b080664#personal-protective-equipment-for-handling-1-2-diaminopropane
https://www.benchchem.com/product/b080664#personal-protective-equipment-for-handling-1-2-diaminopropane
https://www.benchchem.com/product/b080664#personal-protective-equipment-for-handling-1-2-diaminopropane
https://www.benchchem.com/product/b080664#personal-protective-equipment-for-handling-1-2-diaminopropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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